Cas no 1058740-89-8 (Methyl 2-methyl-6-nitro-2H-indazole-3-carboxylate)

Methyl 2-methyl-6-nitro-2H-indazole-3-carboxylate is a nitro-substituted indazole derivative with applications in pharmaceutical and organic synthesis. Its structure features a methyl ester group at the 3-position and a nitro group at the 6-position, enhancing reactivity for further functionalization. The compound serves as a versatile intermediate in the development of biologically active molecules, particularly in medicinal chemistry for targeting specific pathways. Its crystalline form and well-defined purity make it suitable for precise synthetic applications. The presence of both electron-withdrawing (nitro) and electron-donating (methyl) groups allows for selective modifications, facilitating its use in heterocyclic chemistry and drug discovery research.
Methyl 2-methyl-6-nitro-2H-indazole-3-carboxylate structure
1058740-89-8 structure
Product Name:Methyl 2-methyl-6-nitro-2H-indazole-3-carboxylate
CAS No:1058740-89-8
MF:C10H9N3O4
MW:235.196161985397
CID:4769541
PubChem ID:59334978
Update Time:2025-05-23

Methyl 2-methyl-6-nitro-2H-indazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-methyl-6-nitro-2H-indazole-3-carboxylate
    • methyl 2-methyl-6-nitroindazole-3-carboxylate
    • BS-14291
    • SCHEMBL2850485
    • methyl2-methyl-6-nitro-2H-indazole-3-carboxylate
    • MFCD32069580
    • SY343199
    • 2H-Indazole-3-carboxylic acid, 2-methyl-6-nitro-, methyl ester
    • DTXSID701176871
    • AKOS037648506
    • D81038
    • 1058740-89-8
    • STBOFTOCJWQHMR-UHFFFAOYSA-N
    • Methyl 2-methyl-6-nitro-2H-indazole-3-carboxylate
    • Inchi: 1S/C10H9N3O4/c1-12-9(10(14)17-2)7-4-3-6(13(15)16)5-8(7)11-12/h3-5H,1-2H3
    • InChI Key: STBOFTOCJWQHMR-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=C2C=CC(=CC2=NN1C)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 235.05930578g/mol
  • Monoisotopic Mass: 235.05930578g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 89.9

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 427.5±25.0 °C at 760 mmHg
  • Flash Point: 212.4±23.2 °C
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

Methyl 2-methyl-6-nitro-2H-indazole-3-carboxylate Security Information

Methyl 2-methyl-6-nitro-2H-indazole-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-NF737-100mg
Methyl 2-methyl-6-nitro-2H-indazole-3-carboxylate
1058740-89-8 97%
100mg
1013CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-NF737-250mg
Methyl 2-methyl-6-nitro-2H-indazole-3-carboxylate
1058740-89-8 97%
250mg
2589CNY 2021-05-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M67990-250mg
Methyl2-methyl-6-nitro-2H-indazole-3-carboxylate
1058740-89-8 97%
250mg
¥1728.0 2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M67990-100mg
Methyl2-methyl-6-nitro-2H-indazole-3-carboxylate
1058740-89-8 97%
100mg
¥928.0 2024-07-19
Chemenu
CM485106-100mg
Methyl 2-methyl-6-nitro-2H-indazole-3-carboxylate
1058740-89-8 97%
100mg
$140 2023-02-19
Chemenu
CM485106-250mg
Methyl 2-methyl-6-nitro-2H-indazole-3-carboxylate
1058740-89-8 97%
250mg
$258 2023-02-19
Chemenu
CM485106-1g
Methyl 2-methyl-6-nitro-2H-indazole-3-carboxylate
1058740-89-8 97%
1g
$730 2023-02-19
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-NF737-200mg
Methyl 2-methyl-6-nitro-2H-indazole-3-carboxylate
1058740-89-8 97%
200mg
1944.0CNY 2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-NF737-50mg
Methyl 2-methyl-6-nitro-2H-indazole-3-carboxylate
1058740-89-8 97%
50mg
648.0CNY 2021-07-15
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01100951-100mg
Methyl 2-methyl-6-nitro-2H-indazole-3-carboxylate
1058740-89-8 97%
100mg
¥967.0 2022-03-01

Additional information on Methyl 2-methyl-6-nitro-2H-indazole-3-carboxylate

Methyl 2-methyl-6-nitro-2H-indazole-3-carboxylate (CAS No. 1058740-89-8): A Comprehensive Overview

The compound Methyl 2-methyl-6-nitro-2H-indazole-3-carboxylate (CAS No. 1058740-89-8) is a highly specialized organic compound with significant applications in various fields, particularly in pharmaceuticals and agrochemicals. This compound belongs to the class of indazoles, which are heterocyclic aromatic compounds with a wide range of biological activities. The structure of Methyl 2-methyl-6-nitro-2H-indazole-3-carboxylate incorporates a methyl group, a nitro group, and a carboxylate ester functional group, making it a versatile molecule for both research and industrial purposes.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Methyl 2-methyl-6-nitro-2H-indazole-3-carboxylate through multi-step processes involving nucleophilic aromatic substitution and esterification reactions. These methods have improved the yield and purity of the compound, making it more accessible for large-scale production. The compound's structure has been extensively studied using techniques such as X-ray crystallography and computational modeling, providing insights into its conformational flexibility and electronic properties.

The indazole core of this compound is known for its ability to interact with various biological targets, including enzymes, receptors, and ion channels. The presence of the nitro group at the 6-position enhances the molecule's electron-withdrawing properties, which can influence its pharmacokinetic profile and bioavailability. Additionally, the methyl group at the 2-position contributes to the compound's lipophilicity, improving its solubility in organic solvents and enhancing its potential for drug delivery.

Recent studies have highlighted the role of Methyl 2-methyl-6-nitro-2H-indazole-3-carboxylate as a promising candidate in anti-cancer drug development. Preclinical trials have demonstrated its ability to inhibit key enzymes involved in cancer cell proliferation, such as cyclin-dependent kinases (CDKs). Furthermore, the compound has shown selective cytotoxicity against cancer cell lines while exhibiting minimal toxicity to normal cells, making it a potential lead molecule for targeted therapies.

In the agrochemical sector, Methyl 2-methyl-6-nitro-2H-indazole-3-carboxylate has been investigated as a candidate for herbicide development. Its ability to inhibit plant growth regulators such as auxins has been explored in laboratory settings, suggesting its potential use in controlling invasive plant species. However, further research is required to assess its environmental impact and safety profile before commercialization.

The synthesis of Methyl 2-methyl-6-nitro-2H-indazole-3-carboxylate involves a series of carefully optimized steps to ensure high purity and yield. The process typically begins with the preparation of an indazole derivative through condensation reactions between o-aminoaryl compounds and carbonyl compounds. Subsequent functionalization steps include nitration at the 6-position and esterification at the 3-position to form the final product.

From an analytical standpoint, Methyl 2-methyl-6-nitro-2H-indazole-3-carboxylate has been characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These analyses confirm the compound's molecular structure and provide valuable information about its stereochemistry and stability under different conditions.

Looking ahead, ongoing research is focused on exploring novel applications of Methyl 2-methyl-6-nitro-2H-indazole-3-carboxylate in areas such as neurodegenerative diseases and infectious diseases. Its ability to modulate cellular signaling pathways makes it a valuable tool for understanding complex biological systems. Additionally, efforts are being made to improve the scalability of its synthesis process to meet increasing demand from both academic and industrial sectors.

In conclusion, Methyl 2-methyl-6-nitro

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.